Cas no 739-58-2 (4-(Dimethylamino)phenyldiphenylphosphine)

• Product Name: 4-(Dimethylamino)phenyldiphenylphosphine
• CAS No: 739-58-2
• MF: C₂₀H₂₀NP
• MW: 305.353265762329
• MDL: MFCD00192068
• CID: 562818
• PubChem ID: 87568903
• Update Time: 2025-09-23

4-(Dimethylamino)phenyldiphenylphosphine Chemical and Physical Properties

Names and Identifiers

• 4-(Diphenylphosphino)-N,N-dimethylaniline
• 4-(Dimethylamino)phenyldiphenylphosphine
• 4-diphenylphosphanyl-N,N-dimethylaniline
• Benzenamine,4-(diphenylphosphino)-N,N-dimethyl-
• 4-(Dimethylamino)triphenylphosphine
• 4-(Diphenylphosphino)-N,N-dimethyl-benzenamine
• 4-(Diphenylphosphanyl)-N,N-dimethylaniline
• Benzenamine, 4-(diphenylphosphino)-N,N-dimethyl-
• (4-Dimethylaminophenyl)diphenylphosphine
• KSC495A7N
• GOEGBJDTWXTPHP-UHFFFAOYSA-N
• 1483AC
• STK532703
• A852553
• Z56809015
• F11018
• 4-(dimethylamino) phenyldiphenylphosphine
• p-dimethylaminophenyl-diphenyl-phosphine
• MFCD00192068
• FT-0757993
• J-513729
• DTXSID90391555
• SCHEMBL135145
• AKOS001016497
• 4-(Dimethylamino)phenyldiphenylphosphine, 95%
• 4-(Dimethylamino)phenyldiphenylphosphine;4-(Diphenylphosphino)-N,N-dimethylaniline
• C20H20NP
• SY037080
• CHEMBL183741
• 739-58-2
• CS-0035238
• D2478
• DB-009340

• MDL： MFCD00192068
• Inchi： 1S/C20H20NP/c1-21(2)17-13-15-20(16-14-17)22(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-16H,1-2H3
• InChI Key： GOEGBJDTWXTPHP-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)N(C)C
• BRN： 916331

Computed Properties

• Exact Mass: 305.13300
• Monoisotopic Mass: 305.133336640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 149.0 to 153.0 deg-C
• Boiling Point: 417.5°C at 760 mmHg
• PSA: 16.83000
• LogP: 3.51080
• Sensitiveness: air sensitive
• Solubility: Not determined

4-(Dimethylamino)phenyldiphenylphosphine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives